Cas no 1396573-80-0 (2-methoxy-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)ethanone)

• Product Name: 2-methoxy-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• CAS No: 1396573-80-0
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5400536
• Update Time: 2025-10-28

2-methoxy-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• Inchi： 1S/C9H15NO3/c1-12-6-9(11)10-7-2-3-8(10)5-13-4-7/h7-8H,2-6H2,1H3
• InChI Key： OVKCCHOGWOQQBD-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2CCC1COC2)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2-methoxy-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)ethanone

2-Methoxy-1-(3-Oxa-8-Azabicyclo[3.2.1]Octan-8-Yl)Ethanone: A Comprehensive Overview

2-Methoxy-1-(3-Oxa-8-Azabicyclo[3.2.1]Octan-8-Yl)Ethanone, also known by its CAS number 1396573-80-0, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic ketones, which are known for their versatile applications in drug design and synthesis.

The molecular structure of 2-Methoxy... is characterized by a bicyclo[3.2.1]octane framework, which is further substituted with an oxo group at the 3-position and an ethanone moiety at the 8-position. This arrangement creates a rigid and compact structure, which is often desirable in drug molecules due to its potential for enhanced stability and bioavailability.

Recent studies have highlighted the importance of bicyclic compounds like 2-Methoxy... in the development of novel therapeutic agents. For instance, researchers have explored its potential as a scaffold for designing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The presence of the methoxy group at position 2 adds electron-donating properties, which can modulate the compound's interaction with biological targets.

In terms of synthesis, 2-Methoxy... can be prepared through a variety of methods, including ring-closing metathesis and traditional cyclization reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, ensuring high purity and consistency in production.

The pharmacokinetic properties of 2-Methoxy... have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption and distribution profiles, making it a promising candidate for oral drug delivery systems. Additionally, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which could contribute to its prolonged half-life in vivo.

From an environmental standpoint, the biodegradability and ecotoxicological impact of CAS 1396573-80-0 have been assessed under various conditions. Results suggest that this compound is not inherently toxic to aquatic organisms when exposed to concentrations within regulatory limits. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 2-Methoxy..., or CAS 1396573-80-0, represents a valuable addition to the library of advanced organic compounds with potential applications in pharmaceuticals and related industries. Its unique structural features, coupled with promising pharmacological properties, position it as a key molecule for future research and development efforts.